Cas no 642941-68-2 (3-(4-Fluorophenyl)-2-propenamide)

• Product Name: 3-(4-Fluorophenyl)-2-propenamide
• CAS No: 642941-68-2
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 876101
• Update Time: 2023-08-02

3-(4-Fluorophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(4-fluorophenyl)-(9CI)
• 3-(4-Fluorophenyl)-2-propenamide
• 3-(4-Fluorophenyl)Acrylamide
• (E)-3-(4-fluorophenyl)acrylamide
• PNUAPSQYVPLFAN-ZZXKWVIFSA-N
• BDBM50336270
• (E)-3-(4-fluoropheyl)-2-propenamide
• (E)-3-(4-fluorophenyl)-2-propenamide
• (2E)-3-(4-fluorophenyl)prop-2-enamide
• ST51015752
• 2-Propenamide, 3-(4-fluorophenyl)-, (2E)-

• Inchi： 1S/C9H8FNO/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H2,11,12)/b6-3+
• InChI Key： PNUAPSQYVPLFAN-ZZXKWVIFSA-N
• SMILES： FC1C=CC(/C=C/C(N)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1